3-(2-Methoxy-benzyl)-piperidine
Overview
Description
“3-(2-Methoxy-benzyl)-piperidine” is a chemical compound with the empirical formula C13H19NO . It is provided by Sigma-Aldrich to early discovery researchers as part of a collection of unique chemicals .
Molecular Structure Analysis
The molecular structure of “3-(2-Methoxy-benzyl)-piperidine” can be represented by the SMILES string COC1=C(C=CC=C1)CC2CNCCC2 . This indicates that the molecule consists of a piperidine ring attached to a 2-methoxybenzyl group .
Chemical Reactions Analysis
While specific chemical reactions involving “3-(2-Methoxy-benzyl)-piperidine” are not detailed in the search results, alcohols and phenols, which are structurally similar, undergo various reactions including conversion into alkyl halides, tosylates, dehydration to yield alkenes, and conversion into esters .
Physical And Chemical Properties Analysis
The physical and chemical properties of “3-(2-Methoxy-benzyl)-piperidine” include a molecular weight of 205.30 . Unfortunately, other specific properties like melting point, boiling point, and density were not found in the search results.
Scientific Research Applications
Psychedelic Research
The compound is a part of a new series of compounds known as NBOMe-drugs, which have recognized and potent psychedelic effects . These drugs have been prevalent in unregulated drug markets .
Toxicity Studies
The presence of the N-2-methoxybenzyl group significantly increases the in vitro cytotoxicity of 2C phenethylamines drugs in both cell lines, with the NBOMe drugs presenting lower EC50 values when compared to their counterparts . This makes it a valuable compound for studying the toxicity profiles of these types of drugs .
Neurotoxicity Research
The compound has been used in studies exploring the mechanisms underlying the neurotoxicity of substituted phenethylamines . These studies have found that the NBOMe drugs present higher cytotoxicity than their counterparts, which correlates with the drug’s lipophilicity .
Pharmacological Studies
The compound has been used in pharmacological studies to understand the effects of various drugs on the human body . These studies have provided valuable insights into the pharmacological properties of these drugs .
Chemical Synthesis
The compound is used in the chemical synthesis of various drugs . It plays a crucial role in the creation of new compounds with recognized and potent psychedelic effects .
Computational Science
The compound has been used in computational science to understand the correlation between the lipophilicity, type of moieties presented in the thioether group, and the presence or absence of 2-methoxybenzyl group onto the nitrogen of the phenethylamine backbone .
Safety and Hazards
Mechanism of Action
Target of Action
Based on its structural similarity to other benzylpiperidine compounds, it may interact with various neurotransmitter systems, including the serotonergic and dopaminergic systems .
Mode of Action
Benzylpiperidine compounds often act as ligands, binding to specific receptors and modulating their activity . The methoxy group attached to the benzyl moiety may influence the compound’s binding affinity and selectivity for these receptors.
Biochemical Pathways
Benzylpiperidine compounds can undergo various reactions at the benzylic position, including free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to the formation of various metabolites, potentially affecting multiple biochemical pathways.
Pharmacokinetics
The methoxy group may influence these properties by affecting the compound’s lipophilicity and thus its bioavailability .
Result of Action
Benzylpiperidine compounds can have various effects at the cellular level, potentially influencing neurotransmission and cellular signaling .
properties
IUPAC Name |
3-[(2-methoxyphenyl)methyl]piperidine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H19NO/c1-15-13-7-3-2-6-12(13)9-11-5-4-8-14-10-11/h2-3,6-7,11,14H,4-5,8-10H2,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QUMLOVQFWVLNPX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC=C1CC2CCCNC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H19NO |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90407448 |
Source
|
| Record name | 3-(2-Methoxy-benzyl)-piperidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90407448 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
205.30 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
420137-10-6 |
Source
|
| Record name | 3-[(2-Methoxyphenyl)methyl]piperidine | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=420137-10-6 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 3-(2-Methoxy-benzyl)-piperidine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90407448 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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